Cas no 2229479-03-0 (O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine)
O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine
- 2229479-03-0
- O-[2-(1,3-thiazol-4-yl)propan-2-yl]hydroxylamine
- EN300-1780350
-
- Inchi: 1S/C6H10N2OS/c1-6(2,9-7)5-3-10-4-8-5/h3-4H,7H2,1-2H3
- InChI Key: JKBLKDAYNCEUAF-UHFFFAOYSA-N
- SMILES: S1C=NC(=C1)C(C)(C)ON
Computed Properties
- Exact Mass: 158.05138412g/mol
- Monoisotopic Mass: 158.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 76.4Ų
O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1780350-0.05g |
O-[2-(1,3-thiazol-4-yl)propan-2-yl]hydroxylamine |
2229479-03-0 | 0.05g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1780350-0.1g |
O-[2-(1,3-thiazol-4-yl)propan-2-yl]hydroxylamine |
2229479-03-0 | 0.1g |
$1307.0 | 2023-09-20 | ||
| Enamine | EN300-1780350-0.25g |
O-[2-(1,3-thiazol-4-yl)propan-2-yl]hydroxylamine |
2229479-03-0 | 0.25g |
$1366.0 | 2023-09-20 | ||
| Enamine | EN300-1780350-0.5g |
O-[2-(1,3-thiazol-4-yl)propan-2-yl]hydroxylamine |
2229479-03-0 | 0.5g |
$1426.0 | 2023-09-20 | ||
| Enamine | EN300-1780350-1.0g |
O-[2-(1,3-thiazol-4-yl)propan-2-yl]hydroxylamine |
2229479-03-0 | 1g |
$1485.0 | 2023-06-02 | ||
| Enamine | EN300-1780350-2.5g |
O-[2-(1,3-thiazol-4-yl)propan-2-yl]hydroxylamine |
2229479-03-0 | 2.5g |
$2912.0 | 2023-09-20 | ||
| Enamine | EN300-1780350-5.0g |
O-[2-(1,3-thiazol-4-yl)propan-2-yl]hydroxylamine |
2229479-03-0 | 5g |
$4309.0 | 2023-06-02 | ||
| Enamine | EN300-1780350-10.0g |
O-[2-(1,3-thiazol-4-yl)propan-2-yl]hydroxylamine |
2229479-03-0 | 10g |
$6390.0 | 2023-06-02 | ||
| Enamine | EN300-1780350-1g |
O-[2-(1,3-thiazol-4-yl)propan-2-yl]hydroxylamine |
2229479-03-0 | 1g |
$1485.0 | 2023-09-20 | ||
| Enamine | EN300-1780350-5g |
O-[2-(1,3-thiazol-4-yl)propan-2-yl]hydroxylamine |
2229479-03-0 | 5g |
$4309.0 | 2023-09-20 |
O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
Additional information on O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine
Introduction to O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine (CAS No. 2229479-03-0)
O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine (CAS No. 2229479-03-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.
The molecular structure of O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine includes a thiazole ring and a hydroxylamine moiety, which are both known for their bioactive properties. The thiazole ring is a common heterocyclic structure found in many biologically active compounds, including antibiotics and antifungal agents. The hydroxylamine group, on the other hand, can participate in various chemical reactions and interactions with biological targets, such as enzymes and receptors.
Recent studies have explored the potential of O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine could be developed into a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its enzymatic inhibition properties, O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine has also been investigated for its anti-inflammatory effects. Inflammatory responses play a crucial role in the pathogenesis of many diseases, including cardiovascular diseases and autoimmune disorders. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators. This makes it a potential candidate for the treatment of chronic inflammatory conditions.
The pharmacokinetic properties of O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine have also been studied to assess its suitability for drug development. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and stability in biological systems, which are essential characteristics for a drug candidate to progress through clinical trials.
To further evaluate the safety and efficacy of O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine, preclinical studies have been conducted using animal models. These studies have shown promising results in terms of both safety and therapeutic efficacy. For example, in rodent models of neurodegenerative diseases, treatment with this compound led to significant improvements in cognitive function and reduced neuronal damage. Similarly, in models of inflammatory diseases, it demonstrated effective reduction of inflammation and tissue damage.
The potential applications of O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine extend beyond neurodegenerative and inflammatory diseases. Ongoing research is exploring its use in other therapeutic areas, such as cancer and metabolic disorders. Preliminary findings suggest that this compound may have antiproliferative effects on cancer cells and could potentially modulate metabolic pathways involved in diabetes and obesity.
In conclusion, O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine (CAS No. 2229479-03-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents. Continued research and clinical trials will be essential to fully understand its potential benefits and to bring this compound closer to clinical use.
2229479-03-0 (O-2-(1,3-thiazol-4-yl)propan-2-ylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)